Cas no 2639440-45-0 (4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid
• CAS No: 2639440-45-0
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5651937
• PubChem ID: 165901521
• Update Time: 2025-11-06

4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639440-45-0
• EN300-28229003
• 4-{[(benzyloxy)carbonyl](ethyl)amino}benzoic acid
• 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid

• Inchi： 1S/C17H17NO4/c1-2-18(15-10-8-14(9-11-15)16(19)20)17(21)22-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,19,20)
• InChI Key： CRTABMGETOADIP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid

Recent Advances in the Study of 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid (CAS: 2639440-45-0)

The compound 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid (CAS: 2639440-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoic acid derivative structure, has shown promising potential in various therapeutic applications, particularly in drug design and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanism of action and potential as a lead compound for novel therapeutics.

One of the key areas of research involves the optimization of synthetic routes for 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a combination of solid-phase peptide synthesis (SPPS) and selective protection-deprotection strategies. The study highlighted the importance of the benzyloxycarbonyl (Cbz) protecting group in enhancing the stability and solubility of the compound during synthesis, which is crucial for its subsequent biological evaluation.

In terms of biological activity, recent investigations have explored the compound's potential as an inhibitor of specific enzymatic targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the target enzymes, providing valuable insights for further structural optimization.

Another significant development is the exploration of 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid as a building block for the design of prodrugs. Researchers have leveraged its carboxylic acid functionality to conjugate with various drug molecules, aiming to improve their pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed a series of prodrugs derived from this compound, demonstrating enhanced bioavailability and targeted delivery in preclinical models. This innovative approach holds promise for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these advancements, challenges remain in fully understanding the compound's pharmacological profile. Current research is focused on addressing issues such as metabolic stability and off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to conduct comprehensive in vivo studies and toxicological assessments. These studies are expected to provide a more robust foundation for the clinical translation of 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid-based therapies.

In conclusion, 4-{(benzyloxy)carbonyl(ethyl)amino}benzoic acid (CAS: 2639440-45-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent research has highlighted its potential in synthesis optimization, enzymatic inhibition, and prodrug development. As investigations continue, this compound is poised to play a pivotal role in the development of novel therapeutic agents, addressing unmet medical needs in various disease areas.